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Compound of Interest

Compound Name: Sodium decanoate-D19

Cat. No.: B12413201

Get Quote

Scientific Rationale & Scope
Sodium decanoate-d19 (

) is the perdeuterated sodium salt of capric acid. It is frequently employed in NMR spectroscopy
as a membrane mimetic (micelles) for structural studies of membrane proteins, or as a probe
for surfactant dynamics via

relaxation studies.

The preparation of these samples requires strict adherence to physicochemical constraints—

specifically Critical Micelle Concentration (CMC) and pH. Unlike standard small molecule

preparation, sodium decanoate undergoes a phase transition from monomer to micelle at

approximately 90–100 mM. Working near this transition results in severe line broadening due to

intermediate exchange rates. Furthermore, the carboxylate headgroup (

) demands a basic pH to prevent precipitation of insoluble decanoic acid.

This protocol outlines a self-validating workflow to prepare stable, artifact-free samples for both

monomeric and micellar studies.
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Critical Physicochemical Parameters[1][2][3][4]
Before weighing reagents, determine your target regime. Do not prepare samples in the

"Transition Zone" unless studying the assembly process itself.

Parameter Value / Condition Impact on NMR

Molecular Weight (d19) 213.36 g/mol
Use this value for molarity, not

the protonated MW (194.25).

CMC (

)
~95 – 105 mM

< 80 mM: Monomers (sharp

lines).> 120 mM: Micelles

(broader lines, anisotropic

tumbling).

pH Stability pH > 7.5 (Required)

pH < 6.0:

Turbidity/Precipitation

(Decanoic acid formation).pH >

9.0: Chemical exchange

artifacts on amide protons (if

protein present).

Hygroscopicity High

Absorbs atmospheric water

rapidly; alters effective

concentration.

Materials & Reagents
Analyte: Sodium Decanoate-d19 (>98% D).

Solvent: Deuterium Oxide (

, 99.9% D).

Buffer Component: Sodium Phosphate (

) or deuterated Tris-d11 (if C-13 background is not an issue).

Internal Standard:
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Preferred:TSP-d4 (Sodium 3-(trimethylsilyl)propionate-2,2,3,3-d4).

Note: DSS is less suitable as the alkyl tail interacts strongly with micelles.

Equipment:

High-precision analytical balance (0.01 mg resolution).

Micro-pH electrode (compatible with 1.5 mL vials).

3mm or 5mm high-precision NMR tubes (Wilmad 535-PP or equivalent).

Step-by-Step Protocol
Phase 1: Buffer Preparation & Calculation
Do not dissolve sodium decanoate directly in pure

. The local acidity can cause immediate precipitation.

Prepare a 50 mM Phosphate Buffer (pH 7.8) in

.*

Note on pH: In

, pH meters read lower than the true pD. The correction is

. Target a meter reading of 7.4 to achieve pD 7.8.

Calculate Mass Requirement:

Example (Micellar Sample): For 600

of 150 mM solution:

Phase 2: Solubilization & pH Adjustment
This is the most critical step to prevent "milky" samples.
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Weighing: Weigh Sodium Decanoate-d19 into a 1.5 mL Eppendorf tube. Work quickly to

minimize moisture uptake.

Initial Dissolution: Add 90% of your calculated buffer volume.

Vortex & Centrifuge:

Vortex vigorously for 30 seconds.

Centrifuge at 10,000 x g for 2 minutes.

Why? Surfactants trap air bubbles easily, which ruin magnetic field homogeneity

(shimming). Centrifugation collapses the foam.

pH Check (Mandatory):

Measure pH of the supernatant.

If

, add

aliquots of NaOD (or NaOH) to adjust to 7.4–7.8.

Warning: If the solution is cloudy, do not transfer to the NMR tube. Adjust pH up or

sonicate until clear.

Phase 3: Transfer & Reference
Add Internal Standard: Add TSP-d4 to a final concentration of 0.5 mM.

Final Volume Adjustment: Add buffer to reach the final target volume.

Transfer: Use a glass Pasteur pipette to transfer exactly 550

(for 5mm tube) or 180

(for 3mm tube).
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Avoid Plastic: Plasticizers from pipette tips can leach into surfactant solutions. Pre-rinsed

glass pipettes are preferred.

Quality Control & Validation
Run a standard 1D

(Deuterium) or

(Proton) scan immediately.

Observation Diagnosis Remediation

Sharp, symmetric peaks Pass Proceed to experiments.

Broad, "hump-like" peaks Phase Transition

You are likely near the CMC

(~100 mM). Dilute to <80 mM

or concentrate to >120 mM.

Cloudy/Precipitate Protonation
pD is too low. Add base to

raise pH > 8.

Split TSP Signal Interaction

The reference standard is

interacting with the micelle.

Use an external coaxial

reference insert (e.g., dilute

TSP in

in the inner tube).

Workflow Diagram
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Figure 1: Logic flow for the preparation of surfactant NMR samples, emphasizing the critical

pH/clarity checkpoint.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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